Cas no 1779456-53-9 (methyl 2-amino-2-1-(4-fluorophenyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(4-fluorophenyl)cyclopropylacetate
• CAS No: 1779456-53-9
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 5909140
• PubChem ID: 84055792
• Update Time: 2025-10-29

methyl 2-amino-2-1-(4-fluorophenyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(4-fluorophenyl)cyclopropylacetate
• methyl 2-amino-2-[1-(4-fluorophenyl)cyclopropyl]acetate
• 1779456-53-9
• EN300-1821402

• Inchi： 1S/C12H14FNO2/c1-16-11(15)10(14)12(6-7-12)8-2-4-9(13)5-3-8/h2-5,10H,6-7,14H2,1H3
• InChI Key： UQYLAQWMEUXYDR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(C(=O)OC)N)CC1

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-1-(4-fluorophenyl)cyclopropylacetate

Introduction to Methyl 2-amino-2-1-(4-fluorophenyl)cyclopropylacetate (CAS No. 1779456-53-9)

Methyl 2-amino-2-1-(4-fluorophenyl)cyclopropylacetate, identified by the CAS registry number 1779456-53-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated as methyl 2-amino-cyclopropylacetate, is characterized by its unique structure, which includes a cyclopropane ring fused with a phenyl group and an amino acetate moiety. The presence of the fluorine atom in the para position of the phenyl ring adds to its chemical complexity and potential biological activity.

The synthesis of this compound involves a series of carefully designed reactions, including Friedel-Crafts alkylation, cyclopropanation, and acetylation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield. Researchers have also explored alternative routes using transition metal catalysts, such as palladium-catalyzed cross-coupling reactions, to construct the cyclopropane ring with greater precision.

One of the most notable applications of methyl 2-amino-2-1-(4-fluorophenyl)cyclopropylacetate lies in its role as an intermediate in drug discovery programs. The compound's structure is particularly appealing due to its potential to modulate enzyme activity or receptor binding through its amino and ester functionalities. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and analgesic properties, making them candidates for novel pain management therapies.

Recent research has focused on understanding the stereochemical outcomes of reactions involving this compound. The cyclopropane ring's strain energy plays a critical role in determining reaction pathways, offering opportunities for enantioselective synthesis when combined with chiral catalysts. This has led to the development of enantiomerically pure derivatives, which are invaluable for studying molecular interactions in biological systems.

In addition to its pharmacological applications, methyl 2-amino-2-1-(4-fluorophenyl)cyclopropylacetate has been utilized as a building block in organic synthesis. Its versatility allows for the construction of complex molecular frameworks through various coupling reactions and functional group transformations. For example, Suzuki-Miyaura cross-coupling has been employed to extend the aromatic system, while nucleophilic acyl substitution has enabled the introduction of diverse substituents at the acetate position.

The compound's stability under various reaction conditions has also been a subject of investigation. Studies have demonstrated that while it is stable under neutral conditions, it undergoes hydrolysis in acidic or basic environments, releasing methyl alcohol and forming the corresponding carboxylic acid derivative. This behavior is crucial for understanding its metabolic fate in biological systems.

From an environmental perspective, efforts have been made to assess the biodegradability and ecotoxicity of methyl 2-amino-2-1-(4-fluorophenyl)cyclopropylacetate. Initial findings suggest that it degrades relatively slowly under aerobic conditions, raising concerns about its persistence in aquatic environments. Further studies are underway to develop methods for enhancing its biodegradation rates through microbial consortia or enzymatic treatments.

In conclusion, methyl 2-amino-2-1-(4-fluorophenyl)cyclopropylacetate (CAS No. 1779456-53-9) stands as a versatile and intriguing molecule with applications spanning drug discovery, organic synthesis, and environmental chemistry. Its unique structure continues to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.